Pyridine-2-carbonitrile 1-oxide
Overview
Description
Pyridine-2-carbonitrile 1-oxide is a compound with the molecular formula C6H4N2O . It is also known by other names such as 2-cyanopyridinium-1-olate and 1-oxidopyridin-1-ium-2-carbonitrile . The molecular weight of this compound is 120.11 g/mol .
Synthesis Analysis
A photochemical method has been reported for the functionalization of pyridines with radicals derived from allylic C–H bonds . This chemistry harnesses the unique reactivity of pyridinyl radicals, generated upon single-electron reduction of pyridinium ions, which undergo effective coupling with allylic radicals .Molecular Structure Analysis
The molecular structure of Pyridine-2-carbonitrile 1-oxide can be represented by the IUPAC name 1-oxidopyridin-1-ium-2-carbonitrile . The InChI representation is InChI=1S/C6H4N2O/c7-5-6-3-1-2-4-8 (6)9/h1-4H and the Canonical SMILES representation is C1=CC=N+C#N)[O-] .Physical And Chemical Properties Analysis
The physical and chemical properties of Pyridine-2-carbonitrile 1-oxide include a molecular weight of 120.11 g/mol . It has a Hydrogen Bond Donor Count of 0 and a Hydrogen Bond Acceptor Count of 2 . The compound has a Rotatable Bond Count of 0 . The Exact Mass and Monoisotopic Mass of the compound are 120.032362755 g/mol . The Topological Polar Surface Area of the compound is 49.2 Ų and it has a Heavy Atom Count of 9 .Scientific Research Applications
Synthesis of Pyridine Derivatives
Pyridine-2-carbonitrile 1-oxide is utilized in the synthesis of various pyridine derivatives. These derivatives have a wide range of biological activities, such as IKK-β inhibitors , anti-microbial agents , A2A adenosine receptor antagonists , inhibitors of HIV-1 integrase , anti-tumor , anti-inflammatory , and anti-Parkinsonism properties . The use of magnetically recoverable nano-catalysts in these syntheses allows for easy separation from the reaction medium, enhancing the efficiency of the process .
Green Chemistry Applications
Employing Pyridine-2-carbonitrile 1-oxide in green chemistry is significant due to its role in synthesizing heterocyclic compounds like pyridine and chromene derivatives. The process is solvent-free and avoids the use of toxic solvents, categorizing it as an environmentally friendly method .
Catalysis
In the field of catalysis, Pyridine-2-carbonitrile 1-oxide can be used to prepare magnetically recoverable catalysts. These catalysts are advantageous due to their high surface area, simple preparation, and modifiability. They are particularly useful in multicomponent reactions for creating complex organic molecules .
Pharmaceutical Research
The compound’s role in pharmaceutical research is pivotal, especially in the development of new medications. Its derivatives’ biological activities make it a valuable starting point for the synthesis of potential pharmaceuticals targeting various diseases .
Nanotechnology
Lastly, in nanotechnology, Pyridine-2-carbonitrile 1-oxide can be used to create nano-heterogeneous catalysts. These catalysts are employed in multicomponent reactions and are essential for the synthesis of nanomaterials with specific functions .
Safety and Hazards
Mechanism of Action
Target of Action
Pyridine-2-carbonitrile 1-oxide is a complex compound with potential therapeutic significance
Mode of Action
It is known that pyridine derivatives can interact with various cellular targets through different mechanisms . They can influence many cellular pathways necessary for the proper functioning of cells . The specific interaction of Pyridine-2-carbonitrile 1-oxide with its targets and the resulting changes are yet to be elucidated.
Biochemical Pathways
Pyridine derivatives are known to affect numerous biochemical pathways . They can influence the activities of enzymes involved in carbohydrate metabolism, components of the immune system, and the growth of cancerous cells . .
Result of Action
Pyridine derivatives are known to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-microbial effects . The specific effects of Pyridine-2-carbonitrile 1-oxide at the molecular and cellular levels are yet to be elucidated.
properties
IUPAC Name |
1-oxidopyridin-1-ium-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N2O/c7-5-6-3-1-2-4-8(6)9/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XXDJXMMIVUCDGP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=[N+](C(=C1)C#N)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80178756 |
Source
|
| Record name | Pyridine-2-carbonitrile 1-oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80178756 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2402-98-4 |
Source
|
| Record name | 2-Pyridinecarbonitrile, 1-oxide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2402-98-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Cyanopyridine oxide | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=99905 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Pyridine-2-carbonitrile 1-oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80178756 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Pyridine-2-carbonitrile 1-oxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.534 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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